Cas no 2098009-96-0 (4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid)

4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid structure
2098009-96-0 structure
Product Name:4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
CAS No:2098009-96-0
MF:C10H13N3O3S
MW:255.293520689011
CID:4775763
Update Time:2023-08-17

4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
    • 4-amino-3-(piperidine-1-carbonyl)-1,2-thiazole-5-carboxylic acid
    • 4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
    • Inchi: 1S/C10H13N3O3S/c11-6-7(12-17-8(6)10(15)16)9(14)13-4-2-1-3-5-13/h1-5,11H2,(H,15,16)
    • InChI Key: HLCJUZGTQAIFJL-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(C(N2CCCCC2)=O)=N1)N

Computed Properties

  • Exact Mass: 255.06776246 g/mol
  • Monoisotopic Mass: 255.06776246 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 125
  • Molecular Weight: 255.30

4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A249076-100mg
4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic Acid
2098009-96-0
100mg
$ 95.00 2022-06-08
TRC
A249076-500mg
4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic Acid
2098009-96-0
500mg
$ 365.00 2022-06-08
TRC
A249076-1g
4-Amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic Acid
2098009-96-0
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-1726-0.25g
4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
2098009-96-0 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-1726-0.5g
4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
2098009-96-0 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-1726-1g
4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
2098009-96-0 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-1726-2.5g
4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
2098009-96-0 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-1726-5g
4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
2098009-96-0 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-1726-10g
4-amino-3-(piperidine-1-carbonyl)isothiazole-5-carboxylic acid
2098009-96-0 95%+
10g
$1684.0 2023-09-07
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